Cas no 1027512-91-9 (2-Amino-3,5-dibromo-4-fluorobenzoic acid)

• Product Name: 2-Amino-3,5-dibromo-4-fluorobenzoic acid
• CAS No: 1027512-91-9
• MF: C₇H₄Br₂FNO₂
• MW: 312.918563842773
• CID: 3038268
• Update Time: 2025-06-07

2-Amino-3,5-dibromo-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,5-dibromo-4-fluorobenzoic acid
• C7H4Br2FNO2
• CRB51291
• Z6555

• Inchi： 1S/C7H4Br2FNO2/c8-3-1-2(7(12)13)6(11)4(9)5(3)10/h1H,11H2,(H,12,13)
• InChI Key： FCDUVODEYZAMHX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(=O)O)=C1N)Br)F

Computed Properties

• Exact Mass: 312.85723g/mol
• Monoisotopic Mass: 310.85928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 312.92g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-3,5-dibromo-4-fluorobenzoic acid

2-Amino-3,5-dibromo-4-fluorobenzoic Acid (CAS No. 1027512-91-9): An Overview

2-Amino-3,5-dibromo-4-fluorobenzoic acid (CAS No. 1027512-91-9) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research developments.

Chemical Properties: 2-Amino-3,5-dibromo-4-fluorobenzoic acid is a white crystalline solid with a molecular formula of C₈H₄Br₂FNO₂. It has a molecular weight of 316.91 g/mol and is characterized by its unique combination of amino, bromo, and fluoro functional groups. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it valuable for various applications.

Synthesis Methods: The synthesis of 2-Amino-3,5-dibromo-4-fluorobenzoic acid can be achieved through several routes. One common method involves the bromination and fluorination of 2-amino benzoic acid. Another approach involves the reaction of 3,5-dibromo-4-fluorobenzonitrile with hydroxylamine in an acidic medium to form the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions and catalytic systems to improve yield and reduce by-products.

Applications in Organic Synthesis: 2-Amino-3,5-dibromo-4-fluorobenzoic acid serves as a valuable building block in organic synthesis due to its rich functional group diversity. It can be used as a starting material for the synthesis of complex molecules, including pharmaceuticals and agrochemicals. The amino group can undergo various reactions such as acylation, alkylation, and condensation, while the bromo and fluoro groups provide additional reactivity and selectivity options.

Pharmaceutical Research: In the pharmaceutical industry, 2-Amino-3,5-dibromo-4-fluorobenzoic acid has gained attention for its potential as an intermediate in the development of new drugs. Recent studies have explored its use in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, derivatives of this compound have shown promising activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation and survival.

Materials Science: Beyond its applications in organic synthesis and pharmaceutical research, 2-Amino-3,5-dibromo-4-fluorobenzoic acid has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of functional polymers and materials with specific properties such as high thermal stability and enhanced mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composites.

Recent Research Developments: The ongoing research on 2-Amino-3,5-dibromo-4-fluorobenzoic acid continues to uncover new possibilities for its use. A recent study published in the Journal of Organic Chemistry reported a novel synthetic route that significantly improved the yield and purity of the compound. Another study in the Journal of Medicinal Chemistry highlighted the potential of 2-Amino-3,5-dibromo-4-fluorobenzoic acid-derived compounds as inhibitors of specific protein-protein interactions involved in disease pathways.

Safety Considerations: While 2-Amino-3,5-dibromo-4-fluorobenzoic acid is a valuable compound with numerous applications, it is important to handle it with care due to its reactivity and potential health effects. Proper safety measures should be followed during handling and storage to ensure safe usage in laboratory settings.

In conclusion, 2-Amino-3,5-dibromo-4-fluorobenzoic acid (CAS No. 1027512-91-9) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical properties make it an essential building block for advanced research and development activities. As ongoing studies continue to explore new applications and improve synthetic methods, this compound is poised to play an increasingly important role in future innovations.